Linagliptin Impurity D Linagliptin Impurity D
Brand Name: Vulcanchem
CAS No.: 666816-91-7
VCID: VC0192866
InChI: InChI=1S/C20H28N6O4/c1-6-7-11-26-14-15(24(5)18(28)23-16(14)27)22-17(26)25-10-8-9-13(12-25)21-19(29)30-20(2,3)4/h13H,8-12H2,1-5H3,(H,21,29)(H,23,27,28)/t13-/m1/s1
SMILES: CC#CCN1C2=C(N=C1N3CCCC(C3)NC(=O)OC(C)(C)C)N(C(=O)NC2=O)C
Molecular Formula: C20H18N6O3
Molecular Weight: 390.40

Linagliptin Impurity D

CAS No.: 666816-91-7

Impurities

VCID: VC0192866

Molecular Formula: C20H18N6O3

Molecular Weight: 390.40

Purity: > 95%

Linagliptin Impurity D - 666816-91-7

CAS No. 666816-91-7
Product Name Linagliptin Impurity D
Molecular Formula C20H18N6O3
Molecular Weight 390.40
IUPAC Name tert-butyl N-[(3R)-1-(7-but-2-ynyl-3-methyl-2,6-dioxopurin-8-yl)piperidin-3-yl]carbamate
Standard InChI InChI=1S/C20H28N6O4/c1-6-7-11-26-14-15(24(5)18(28)23-16(14)27)22-17(26)25-10-8-9-13(12-25)21-19(29)30-20(2,3)4/h13H,8-12H2,1-5H3,(H,21,29)(H,23,27,28)/t13-/m1/s1
SMILES CC#CCN1C2=C(N=C1N3CCCC(C3)NC(=O)OC(C)(C)C)N(C(=O)NC2=O)C
Purity > 95%
Quantity Milligrams-Grams
PubChem Compound 11546173
Last Modified Dec 28 2021
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